Cas no 1539447-43-2 (4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one)

4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one is a fluorinated phenylpiperazine derivative with potential applications in pharmaceutical and organic synthesis. Its structural features, including the aromatic amino group and fluorine substitution, enhance its reactivity and selectivity in coupling reactions, making it a valuable intermediate for drug development. The presence of the methylpiperazin-2-one moiety contributes to its stability and solubility, facilitating its use in diverse synthetic pathways. This compound is particularly useful in the design of bioactive molecules, where fluorinated aromatic systems are often employed to improve metabolic stability and binding affinity. Its well-defined chemical properties ensure consistent performance in research and industrial applications.
4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one structure
1539447-43-2 structure
Product Name:4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one
CAS No:1539447-43-2
MF:C12H16FN3O
MW:237.273345947266
MDL:MFCD22920912
CID:4604777
PubChem ID:80163121
Update Time:2025-06-11

4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
    • EN300-195460
    • AKOS018724972
    • Z1389031706
    • 1539447-43-2
    • SCHEMBL26133559
    • 4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one
    • MDL: MFCD22920912
    • Inchi: 1S/C12H16FN3O/c1-15-4-5-16(8-12(15)17)7-9-2-3-11(14)10(13)6-9/h2-3,6H,4-5,7-8,14H2,1H3
    • InChI Key: GJOBMHCBAKCGHP-UHFFFAOYSA-N
    • SMILES: N1(C)CCN(CC2=CC=C(N)C(F)=C2)CC1=O

Computed Properties

  • Exact Mass: 237.12774030g/mol
  • Monoisotopic Mass: 237.12774030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.6Ų

4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A640120-5mg
4-[(4-Amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2
5mg
$ 50.00 2022-06-07
TRC
A640120-10mg
4-[(4-Amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2
10mg
$ 70.00 2022-06-07
TRC
A640120-50mg
4-[(4-Amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2
50mg
$ 295.00 2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01032808-1g
4-[(4-Amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2 95%
1g
¥4893.0 2023-04-01
Enamine
EN300-195460-1.0g
4-[(4-amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2
1g
$0.0 2023-06-08
Enamine
EN300-195460-0.05g
4-[(4-amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2 90%
0.05g
$229.0 2023-11-13
Enamine
EN300-195460-0.1g
4-[(4-amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2 90%
0.1g
$342.0 2023-11-13
Enamine
EN300-195460-0.25g
4-[(4-amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2 90%
0.25g
$487.0 2023-11-13
Enamine
EN300-195460-0.5g
4-[(4-amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2 90%
0.5g
$768.0 2023-11-13
Enamine
EN300-195460-1g
4-[(4-amino-3-fluorophenyl)methyl]-1-methylpiperazin-2-one
1539447-43-2 90%
1g
$986.0 2023-11-13

Additional information on 4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one

Compound CAS No. 1539447-43-2: 4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one

Compound CAS No. 1539447-43-2, also known as 4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one, is a highly specialized organic compound with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The chemical structure of this compound is characterized by a piperazinone ring, which is a six-membered ring containing two nitrogen atoms and a ketone group. The substituents on the piperazinone ring include a methyl group at position 1 and a phenyl group at position 4. The phenyl group itself is further substituted with an amino group at position 4 and a fluorine atom at position 3, creating a highly functionalized aromatic system. This intricate structure contributes to the compound's unique physicochemical properties and biological activity.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its potential as a building block for more complex molecules. Scientists have explored various synthetic routes to enhance the efficiency and scalability of its production. For instance, one study reported the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods. Such advancements underscore the importance of this compound in modern chemical research.

In terms of pharmacology, this compound has demonstrated interesting biological activity in preclinical studies. It has been shown to exhibit selectivity towards certain enzymes and receptors, making it a promising candidate for drug development in areas such as neurodegenerative diseases, inflammation, and cancer. For example, recent findings suggest that it may inhibit key enzymes involved in the progression of Alzheimer's disease, providing a potential avenue for therapeutic intervention.

The fluorine atom at position 3 of the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve drug absorption, which are critical factors for successful drug candidates. Additionally, the amino group at position 4 contributes to hydrogen bonding capacity, further influencing the compound's interactions with biological targets.

Another area of interest is the exploration of this compound as an intermediate in the synthesis of more complex molecules. Its versatility as a building block allows for further functionalization, enabling researchers to design derivatives with enhanced potency and selectivity. For instance, recent studies have investigated the incorporation of additional substituents to optimize its pharmacokinetic profile and reduce off-target effects.

From an environmental perspective, there is growing interest in understanding the ecological impact of this compound. Researchers have begun evaluating its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that it exhibits low toxicity under standard test conditions, which is encouraging for its potential use in pharmaceutical applications.

In conclusion, Compound CAS No. 1539447-43-2, or 4-(4-Amino-3-fluorophenyl)methyl-1-methylpiperazin-2-one, represents a significant advancement in chemical research with broad implications for drug development. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in the pursuit of novel therapeutics.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.